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Compound of Interest

Compound Name: N-ethyl-2-iodoaniline

Cat. No.: B15315916 Get Quote

N-ethyl-2-iodoaniline: A Technical Safety and
Handling Guide
Disclaimer: A specific Safety Data Sheet (SDS) for N-ethyl-2-iodoaniline (CAS No. 133286-

16-5) is not readily available in public domains. This guide is a compilation of safety information

extrapolated from the SDSs of structurally similar compounds, including 2-iodoaniline, N-

ethylaniline, and other substituted anilines. The information herein should be used as a

guideline for preliminary safety assessment and handling procedures. It is imperative to

conduct a thorough risk assessment and consult with a qualified safety professional before

handling this chemical.

Introduction
N-ethyl-2-iodoaniline is a substituted aniline derivative. Due to the presence of the iodo- and

ethyl- functional groups on the aniline scaffold, this compound is of interest to researchers in

synthetic organic chemistry and drug development. The safety profile of this compound is not

well-documented; however, based on analogous structures, it is prudent to handle it as a

hazardous chemical with potential for toxicity and irritation. This guide provides a summary of

the likely hazards, handling precautions, and emergency procedures.

Hazard Identification and Classification
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Based on data from similar compounds, N-ethyl-2-iodoaniline is anticipated to be classified as

follows:

Globally Harmonized System (GHS) Classification (Predicted)

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2][3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[3][4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[3][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2][5]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[1][2][5]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation.[1][2][5]

Signal Word: Warning

Hazard Pictograms:

alt text

Physical and Chemical Properties
Quantitative data for N-ethyl-2-iodoaniline is limited. The following table includes data for

structurally related compounds to provide an estimation of its properties.
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Property 2-Iodoaniline N-Ethylaniline
N-ethyl-2-
iodoaniline

CAS Number 615-43-0 103-69-5 133286-16-5

Molecular Formula C₆H₆IN C₈H₁₁N C₈H₁₀IN[6]

Molecular Weight 219.02 g/mol 121.18 g/mol 247.08 g/mol

Appearance Crystalline Needles

Colorless liquid, turns

brown on exposure to

light and air

Not available

Melting Point 55-58 °C -63 °C Not available

Boiling Point 262.0±23.0 °C 205 °C Not available

Flash Point >230 °F 85 °C Not available

Solubility Insoluble in water Insoluble in water Not available

Experimental Protocols: Safe Handling Procedures
Given the predicted hazards, the following handling procedures are recommended. These are

general guidelines and should be adapted to specific laboratory conditions through a formal

risk assessment.

4.1. Engineering Controls

Ventilation: Always handle N-ethyl-2-iodoaniline in a well-ventilated area. A certified

chemical fume hood is required for all manipulations of this compound, including weighing,

transferring, and reactions.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.

4.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory.

Skin Protection:
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Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any

signs of degradation or puncture before and during use.

Lab Coat: A flame-resistant lab coat should be worn at all times.

Clothing: Long pants and closed-toe shoes are required.

Respiratory Protection: If there is a risk of inhaling dust or vapors, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors should be used.

4.3. Hygiene Practices

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.

Do not eat, drink, or smoke in the laboratory.

Contaminated clothing should be removed immediately and decontaminated before reuse.

4.4. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.

Protect from light.

4.5. Spill and Disposal

Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, contain the spill using

an inert absorbent material. Collect the absorbed material into a sealed container for

disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the chemical to enter drains or waterways.

First-Aid Measures
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Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3]

Visualized Workflows
The following diagrams illustrate key logical workflows for handling hazardous chemicals like N-
ethyl-2-iodoaniline.
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Caption: Chemical Hazard Assessment and Handling Workflow.
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Route of Exposure Immediate Actions

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air
Provide Oxygen/Artificial Respiration

Remove Contaminated Clothing
Flush with Water for 15 min

Flush with Water for 15 min
Remove Contact Lenses

Do NOT Induce Vomiting
Rinse Mouth

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency First-Aid Response Protocol.

Conclusion
While a specific Safety Data Sheet for N-ethyl-2-iodoaniline is not currently available, a

conservative approach to its handling is warranted based on the known hazards of similar iodo-

and ethyl- substituted anilines. It should be treated as a compound that is harmful if swallowed,

inhaled, or in contact with skin, and as an irritant to the skin, eyes, and respiratory system.

Strict adherence to the safe handling procedures outlined in this guide, including the use of

appropriate engineering controls and personal protective equipment, is essential to minimize

the risk of exposure for researchers and drug development professionals. A thorough,
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substance-specific risk assessment should always be completed before any new experimental

work with this compound is undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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